Cas no 62156-77-8 (Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-)
62156-77-8 structure
Product Name:Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
CAS No:62156-77-8
MF:C15H14ClNO2S
MW:307.795161724091
CID:456080
PubChem ID:71389297
Update Time:2025-04-19
Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl-
- 2-(3-chloro-4-nitrophenyl)sulfanyl-1,3,5-trimethylbenzene
- 2-[(3-Chloro-4-nitrophenyl)sulfanyl]-1,3,5-trimethylbenzene
- DTXSID20811317
- 62156-77-8
-
- Inchi: 1S/C15H14ClNO2S/c1-9-6-10(2)15(11(3)7-9)20-12-4-5-14(17(18)19)13(16)8-12/h4-8H,1-3H3
- InChI Key: CACWJZIRSFJWIG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)SC1C(C)=CC(C)=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 307.04352
- Monoisotopic Mass: 307.0433776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzene, 2-[(3-chloro-4-nitrophenyl)thio]-1,3,5-trimethyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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